molecular formula C31H22O B8511882 1,3-Bis[4-(phenylethynyl)phenyl]propan-2-one CAS No. 582323-25-9

1,3-Bis[4-(phenylethynyl)phenyl]propan-2-one

Cat. No.: B8511882
CAS No.: 582323-25-9
M. Wt: 410.5 g/mol
InChI Key: UYAGHKHIJFSGMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Bis[4-(phenylethynyl)phenyl]propan-2-one is a useful research compound. Its molecular formula is C31H22O and its molecular weight is 410.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

582323-25-9

Molecular Formula

C31H22O

Molecular Weight

410.5 g/mol

IUPAC Name

1,3-bis[4-(2-phenylethynyl)phenyl]propan-2-one

InChI

InChI=1S/C31H22O/c32-31(23-29-19-15-27(16-20-29)13-11-25-7-3-1-4-8-25)24-30-21-17-28(18-22-30)14-12-26-9-5-2-6-10-26/h1-10,15-22H,23-24H2

InChI Key

UYAGHKHIJFSGMH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C#CC2=CC=C(C=C2)CC(=O)CC3=CC=C(C=C3)C#CC4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 250 ml flask was placed 18.4 grams (0.05 mole) of 1,3-bis-(4-bromophenylphenyl)-2-propanone, 24 grams (0.24 mole) of triethylamine, 12 grams (0.12 mole) of phenylacetylene, and 60 milliliters of N,N-dimethylformamide. The reaction mixture was purged with nitrogen for 15 minutes then 0.60 gram (0.0023 mole) of triphenylphosphine and 0.08 gram (0.00036 mole) of palladium acetate were added. After heating the reaction mixture at 80° C. under a nitrogen atmosphere for 20 hours, the flask was allowed to cool to room temperature, then water (200 milliliters) and toluene (200 milliliters) were added. The resulting organic layer was washed with 10% aqueous HCl, water and saturated aqueous NaCl then dried over anhydrous Na2SO4. The pure product (14.5 grams) was obtained upon removal of the toluene and recrystallization from toluene/hexanes in 71% isolated yield.
Name
1,3-bis-(4-bromophenylphenyl)-2-propanone
Quantity
18.4 g
Type
reactant
Reaction Step One
Quantity
24 g
Type
reactant
Reaction Step Two
Quantity
12 g
Type
reactant
Reaction Step Three
Quantity
60 mL
Type
reactant
Reaction Step Four
Quantity
0.08 g
Type
catalyst
Reaction Step Five
Quantity
0.6 g
Type
catalyst
Reaction Step Five
Quantity
200 mL
Type
reactant
Reaction Step Six
Name
Quantity
200 mL
Type
solvent
Reaction Step Six

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